Cas no 882224-30-8 (3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid)

• Product Name: 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid
• CAS No: 882224-30-8
• MF: C₁₆H₁₃ClN₄O₃
• MW: 344.752422094345
• CID: 6242269
• PubChem ID: 2389843
• Update Time: 2025-10-29

3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid
• F1218-0712
• 3-[4-[(Z)-3-amino-2-cyano-3-oxoprop-1-enyl]-3-(3-chlorophenyl)pyrazol-1-yl]propanoic acid
• SR-01000010838-1
• 3-{4-[(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl]-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid
• 882224-30-8
• (Z)-3-(4-(3-amino-2-cyano-3-oxoprop-1-en-1-yl)-3-(3-chlorophenyl)-1H-pyrazol-1-yl)propanoic acid
• SR-01000010838
• AKOS024603746

• Inchi： 1S/C16H13ClN4O3/c17-13-3-1-2-10(7-13)15-12(6-11(8-18)16(19)24)9-21(20-15)5-4-14(22)23/h1-3,6-7,9H,4-5H2,(H2,19,24)(H,22,23)/b11-6-
• InChI Key： FGGRYUGORLXHNA-WDZFZDKYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(/C=C(/C#N)\C(N)=O)=CN(CCC(=O)O)N=1

Computed Properties

• Exact Mass: 344.0676180g/mol
• Monoisotopic Mass: 344.0676180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 122Ų

Additional information on 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid

3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid (CAS No. 882224-30-8): A Comprehensive Overview

3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid (CAS No. 882224-30-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The structure of 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid is characterized by a central pyrazole ring substituted with a 3-chlorophenyl group and a 2-carbamoyl-2-cyanoethenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the pharmacological potential of this compound. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has shown antitumor activity in various cancer cell lines. Research conducted at the National Cancer Institute demonstrated that 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid can induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be developed as a novel therapeutic agent for cancer treatment.

In addition to its biological activities, the synthesis of 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving the condensation of 3-chlorobenzaldehyde with malononitrile followed by cyclization with hydrazine hydrate and subsequent esterification with propionic acid. This method provides a scalable and cost-effective approach to producing the compound for further preclinical and clinical studies.

The pharmacokinetic properties of 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl}-3-(3-chlorophenyl)-1H-pyrazol-propanoic acid have also been investigated. Preclinical studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its potential use as an oral medication. These properties are crucial for ensuring that the drug reaches its target tissues at therapeutic concentrations without causing significant side effects.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanism of action of 3-{4-(1Z)-2-carbamoyl}-2-cyanoethenyl}-3-(3-chlorophenyl)-1H-pyrazol-propanoic acid. Ongoing studies are focusing on elucidating the molecular targets and signaling pathways involved in its biological effects. This knowledge will be instrumental in optimizing its use in clinical settings and developing more effective formulations.

In conclusion, 3-{4-(1Z)-2-carbamoyl-2-cyanoeth-1-en-1-yl-3-(3-chlorophenyl)-1H-pyrazol-1-yl}propanoic acid (CAS No. 882224-30-8) represents a promising lead compound with significant potential for treating various diseases. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of research in medicinal chemistry. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies.